Cas no 38339-02-5 (Dopamine 4-O-Sulfate)

• Product Name: Dopamine 4-O-Sulfate
• CAS No: 38339-02-5
• MF: C₈H₁₁NO₅S
• MW: 233.241641283035
• CID: 313459
• PubChem ID: 123932
• Update Time: 2025-07-22

Dopamine 4-O-Sulfate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-(2-aminoethyl)-, 1-(hydrogen sulfate)
• [4-(2-aminoethyl)-2-hydroxyphenyl] hydrogen sulfate
• Dopamine 4-O-Sulfate
• DOPAMINE-4-O-SULFATE
• 3-Hydroxytyramine-4-O-sulfate
• 4-(2-aminoethyl)-2-hydroxyphenyl hydrogen sulfate
• dopamine 4-O-sulphate
• Dopamine 4-sulfate
• SCHEMBL3135466
• BRD-K33811357-001-01-3
• [4-(2-aminoethyl)-2-hydroxyphenyl]oxidanesulfonic acid
• 3-Hydroxytyramine-4-O-sulphate
• 4-(2-Aminoethyl)-1,2-benzenediol, 1-(hydrogen sulfate)
• AKOS027447849
• DTXSID20191702
• CHEBI:34729
• 4-(2-Aminoethyl)-1,2-benzenediol 1-(hydrogen sulfate)
• Q27116247
• 38339-02-5
• dopamine 4-monosulfate
• DB-225332
• 4-(2-Aminoethyl)-1,2-benzenediol 1-(Hydrogen Sulfate); 3-Hydroxytyramine-4-O-sulfate; Dopamine Sulfate
• HY-113257
• CS-0059445

• Inchi： 1S/C8H11NO5S/c9-4-3-6-1-2-8(7(10)5-6)14-15(11,12)13/h1-2,5,10H,3-4,9H2,(H,11,12,13)
• InChI Key： DEKNNWJXAQTLFA-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC(=CC=1O)CCN

Computed Properties

• Exact Mass: 233.03600
• Monoisotopic Mass: 233.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.55
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.626
• PSA: 118.23000
• LogP: 1.85610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Phenylsulfates
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Arylsulfates Phenylsulfates

Additional information on Dopamine 4-O-Sulfate

Dopamine 4-O-Sulfate (CAS No. 38339-02-5): A Comprehensive Overview

Dopamine 4-O-Sulfate, chemically designated as 4-sulfobenzoate dopamine, is a well-studied compound with the CAS number 38339-02-5. This compound has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential biological applications. As a derivative of dopamine, it exhibits distinct pharmacological activities that make it a valuable tool in both academic research and clinical trials.

The synthesis of Dopamine 4-O-Sulfate involves a series of well-defined chemical reactions that modify the natural structure of dopamine. The introduction of a sulfate group at the 4-position of the benzene ring enhances its solubility and stability, making it more suitable for various biochemical assays and therapeutic formulations. This modification also imparts additional reactivity, allowing for further functionalization and conjugation with other biomolecules.

Recent advancements in neuropharmacology have highlighted the importance of Dopamine 4-O-Sulfate in understanding and treating neurological disorders. Dopamine, as a key neurotransmitter, plays a crucial role in regulating movement, mood, and cognitive functions. By sulfating the dopamine molecule, researchers have been able to develop more targeted therapies for conditions such as Parkinson's disease and schizophrenia. The sulfate group acts as a pharmacophore, influencing the compound's interactions with specific receptors and enzymes in the brain.

One of the most compelling aspects of Dopamine 4-O-Sulfate is its potential in drug development. Its stability under various physiological conditions makes it an ideal candidate for long-term studies and clinical applications. Researchers have utilized this compound to investigate the mechanisms underlying dopamine receptor signaling and to develop novel drug candidates that can modulate these pathways more effectively. The sulfate modification also enhances the compound's bioavailability, allowing for better absorption and distribution within the body.

In addition to its neuropharmacological applications, Dopamine 4-O-Sulfate has shown promise in other areas of biomedical research. For instance, its ability to interact with metal ions has been explored in studies aimed at developing metal chelating agents for treating metal poisoning. The sulfate group facilitates coordination with various metals, making this compound a potential candidate for therapeutic interventions in metal toxicity cases.

The chemical properties of Dopamine 4-O-Sulfate also make it a valuable tool in analytical chemistry. Its distinct spectral characteristics allow for easy detection and quantification using various analytical techniques such as HPLC, NMR, and mass spectrometry. These properties are particularly useful in drug metabolism studies and in monitoring the efficacy of dopaminergic drugs during clinical trials.

Current research is focusing on expanding the therapeutic applications of Dopamine 4-O-Sulfate. Studies are underway to explore its potential use in treating cardiovascular diseases, where dopamine plays a role in regulating blood pressure and heart rate. The sulfate modification may enhance its ability to interact with cardiovascular receptors, leading to more effective treatments for conditions such as hypertension and heart failure.

Another area of interest is the use of Dopamine 4-O-Sulfate in cancer therapy. Dopamine derivatives have been investigated for their ability to inhibit tumor growth and enhance immune responses. The sulfate group may improve the compound's ability to accumulate at tumor sites, increasing its therapeutic efficacy while minimizing side effects.

The safety profile of Dopamine 4-O-Sulfate is another critical aspect that has been extensively studied. Preclinical trials have demonstrated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety and potential interactions with other medications.

In conclusion, Dopamine 4-O-Sulfate (CAS No. 38339-02-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical properties and biological activities make it a valuable tool for studying neurological disorders, developing new drugs, and exploring novel therapeutic strategies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in medicine and biotechnology.